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Compound of Interest

Compound Name: Z-Yvad-fmk

Cat. No.: B6592521 Get Quote

For researchers, scientists, and drug development professionals, the precise preparation of

inhibitor stock solutions is paramount for reproducible and reliable experimental outcomes. This

document provides a comprehensive, step-by-step guide for the preparation of a Z-Yvad-fmk
stock solution, a potent and cell-permeable inhibitor of caspase-1 and caspase-4 with

significant applications in apoptosis and inflammation research.

Introduction
Z-Yvad-fmk (N-Benzyloxycarbonyl-Tyr-Val-Ala-Asp(OMe)-fluoromethylketone) is an irreversible

inhibitor that covalently binds to the catalytic site of specific caspases, thereby blocking their

activity. It is a critical tool for studying caspase-dependent signaling pathways, particularly in

the context of inflammasome activation and pyroptosis. Accurate preparation and storage of Z-
Yvad-fmk stock solutions are essential to maintain its potency and ensure the validity of

experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for Z-Yvad-fmk, facilitating quick

reference for calculations and experimental design.
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Property Value Source(s)

Molecular Weight 630.66 g/mol [1][2]

Chemical Formula C₃₁H₃₉FN₄O₉ [1][2]

CAS Number 210344-97-1 [1][2]

Purity ≥95% (typically >99%) [1]

Solubility
Soluble in DMSO (e.g., 100

mg/mL or 158.56 mM)
[1][2]

Insoluble in water and ethanol [1]

Recommended Stock Solution

Concentration
2-10 mM in DMSO

Typical Working Concentration
5-100 µM in cell culture

medium
[1][3][4]

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution
-20°C for up to 1 month, -80°C

for up to 1 year (aliquoted)
[1]

Experimental Protocol: Z-Yvad-fmk Stock Solution
Preparation
This protocol details the steps for preparing a 10 mM stock solution of Z-Yvad-fmk in DMSO.

Materials:

Z-Yvad-fmk powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Optional: Water bath or sonicator

Procedure:

Equilibrate Reagents: Allow the Z-Yvad-fmk powder and DMSO to come to room

temperature before opening to prevent moisture condensation.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following calculation:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L * 0.001 L * 630.66 g/mol = 6.3066 mg

Weigh Powder: Carefully weigh out 6.31 mg of Z-Yvad-fmk powder and transfer it to a sterile

microcentrifuge tube.

Add Solvent: Add 1 mL of anhydrous/high-purity DMSO to the microcentrifuge tube

containing the Z-Yvad-fmk powder.

Dissolve: Vortex the solution thoroughly for 1-2 minutes to dissolve the powder completely. If

necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.[3]

Visually inspect the solution to ensure there are no visible particulates.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[1]

Application Protocol: Inhibition of Caspase-1
Activity in Cell Culture
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This protocol provides a general guideline for using the Z-Yvad-fmk stock solution to inhibit

caspase-1 activity in a cell-based assay.

Materials:

Cells of interest (e.g., macrophages)

Appropriate cell culture medium and supplements

Inducer of apoptosis or inflammasome activation (e.g., LPS and Nigericin)

10 mM Z-Yvad-fmk stock solution

Phosphate-buffered saline (PBS)

Assay-specific reagents (e.g., for measuring cell viability or cytokine release)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to

adhere and grow overnight.

Pre-treatment with Z-Yvad-fmk: The following day, dilute the 10 mM Z-Yvad-fmk stock

solution in fresh cell culture medium to the desired final working concentration (e.g., 10 µM,

20 µM, or 50 µM). Remove the old medium from the cells and add the medium containing Z-
Yvad-fmk. It is recommended to pre-incubate the cells with the inhibitor for 1-2 hours before

adding the stimulus.[1]

Induction of Apoptosis/Inflammasome Activation: Following the pre-incubation period, add

the apoptosis or inflammasome-inducing agent (e.g., LPS followed by Nigericin) to the wells.

Incubation: Incubate the cells for the desired period, as determined by the specific

experimental requirements.

Assay: After incubation, perform the desired assay to assess the effect of Z-Yvad-fmk on

caspase-1 activity. This could include measuring the levels of cleaved IL-1β or IL-18 in the

supernatant by ELISA, or assessing cell death via a viability assay.
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Visualizations
The following diagrams illustrate the experimental workflow for preparing the Z-Yvad-fmk stock

solution and the signaling pathway of caspase-1 inhibition.
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Stock Solution Preparation Workflow
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Caption: Experimental workflow for Z-Yvad-fmk stock solution preparation.
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Caspase-1 Signaling Pathway Inhibition by Z-Yvad-fmk
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Caption: Inhibition of the Caspase-1 signaling pathway by Z-Yvad-fmk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b6592521?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/z-yvad-fmk.html
https://www.medchemexpress.com/z-vad-fmk-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4615917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4615917/
https://www.selleckchem.com/products/z-vad-fmk.html
https://www.benchchem.com/product/b6592521#step-by-step-guide-for-z-yvad-fmk-stock-solution-preparation
https://www.benchchem.com/product/b6592521#step-by-step-guide-for-z-yvad-fmk-stock-solution-preparation
https://www.benchchem.com/product/b6592521#step-by-step-guide-for-z-yvad-fmk-stock-solution-preparation
https://www.benchchem.com/product/b6592521#step-by-step-guide-for-z-yvad-fmk-stock-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6592521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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